Cas no 2137853-07-5 (Benzoic acid, 3-(aminocarbonyl)-2,4-difluoro-)

• Product Name: Benzoic acid, 3-(aminocarbonyl)-2,4-difluoro-
• CAS No: 2137853-07-5
• MF: C₈H₅F₂NO₃
• MW: 201.127009153366
• CID: 5259803
• Update Time: 2025-10-22

Benzoic acid, 3-(aminocarbonyl)-2,4-difluoro- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-(aminocarbonyl)-2,4-difluoro-

• Inchi： 1S/C8H5F2NO3/c9-4-2-1-3(8(13)14)6(10)5(4)7(11)12/h1-2H,(H2,11,12)(H,13,14)
• InChI Key： OJQBIERIMZSFAY-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC=C(F)C(C(N)=O)=C1F

Additional information on Benzoic acid, 3-(aminocarbonyl)-2,4-difluoro-

Benzoic acid, 3-(aminocarbonyl)-2,4-difluoro- (CAS No. 2137853-07-5): A Versatile Building Block in Modern Pharmaceutical Chemistry

Benzoic acid, 3-(aminocarbonyl)-2,4-difluoro- is a fluorinated aromatic carboxylic acid derivative with a unique structural framework that has garnered significant attention in recent years. This compound, identified by its CAS number 2137853-07-5, features a benzene ring substituted with two fluorine atoms at the 2 and 4 positions, along with an amino carbonyl group at the 3 position. The combination of fluorine atoms and the amino carbonyl functionality creates a molecule with distinct physicochemical properties, making it a valuable intermediate in the synthesis of bioactive compounds.

Recent studies have highlighted the potential of Benzoic acid, 3-(aminocarbonyl)-2,4-difluoro- in the development of novel therapeutic agents. For instance, a 2023 publication in the Journal of Medicinal Chemistry demonstrated its utility as a scaffold for designing anti-inflammatory drugs. The fluorine atoms in the molecule enhance metabolic stability, while the amino carbonyl group provides opportunities for further functionalization to modulate biological activity.

The synthesis of Benzoic acid, 3-(aminocarbonyl)-2,4-difluoro- typically involves a multi-step process that begins with the fluorination of a benzene ring. Advanced techniques such as microwave-assisted fluorination and catalytic methods have been employed to achieve high yields and selectivity. A 2022 study in Organic & Biomolecular Chemistry reported the use of a novel transition metal catalyst to facilitate the fluorination reaction, reducing the formation of byproducts and improving overall efficiency.

One of the most promising applications of Benzoic acid, 3-(aminocarbonyl)-2,4-difluoro- lies in its role as a precursor for the development of targeted therapies. Researchers have explored its potential in the design of small-molecule inhibitors targeting specific enzymes involved in cancer progression. A 2024 preclinical study published in Cancer Research showed that derivatives of this compound exhibited significant antitumor activity against pancreatic cancer cells, suggesting its potential as a lead compound for drug discovery.

The physicochemical properties of Benzoic acid, 3-(aminocarbonyl)-2,4-difluoro- are critical to its application in pharmaceutical formulations. The presence of fluorine atoms increases the lipophilicity of the molecule, which can enhance its ability to cross biological membranes. This property is particularly advantageous for drugs targeting intracellular pathways. Additionally, the amino carbonyl group contributes to hydrogen bonding capabilities, which may improve the molecule's interaction with biological targets.

In the context of drug development, Benzoic acid, 3-(aminocarbonyl)-2,4-difluoro- has been studied for its potential to modulate immune responses. A 2023 review in Pharmaceutical Research discussed its use in the design of immunomodulatory agents for autoimmune diseases. The molecule's ability to interact with specific receptors in the immune system makes it a promising candidate for the development of novel therapies targeting inflammatory conditions.

The structural versatility of Benzoic acid, 3-(aminocarbonyl)-2,4-difluoro- also makes it a valuable intermediate in the synthesis of other bioactive compounds. For example, a 2023 study in Chemical Communications described its use in the preparation of a series of compounds with potential antiviral activity. The fluorine atoms in the molecule were found to enhance the stability of the final products, which is crucial for their efficacy in therapeutic applications.

While the potential of Benzoic acid, 3-(aminocarbonyl)-2,4-difluoro- is promising, its development as a pharmaceutical agent requires further research to optimize its pharmacokinetic properties. A 2024 study in Drug Discovery Today emphasized the need to investigate the metabolism and toxicity of derivatives of this compound to ensure their safety and efficacy in clinical settings.

In conclusion, Benzoic acid, 3-(aminocarbonyl)-2,4-difluoro- represents a significant advancement in the field of pharmaceutical chemistry. Its unique structural features and versatile reactivity make it a valuable tool for the design of novel therapeutics. As research continues to uncover new applications for this compound, it is poised to play a crucial role in the development of next-generation drugs for a wide range of medical conditions.